Cas no 2069-57-0 (10H-Phenoxazine, 2-(trifluoromethyl)-)

• Product Name: 10H-Phenoxazine, 2-(trifluoromethyl)-
• CAS No: 2069-57-0
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 1395512
• PubChem ID: 10467321
• Update Time: 2025-04-20

10H-Phenoxazine, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)-10H-phenoxazine
• 2-(trifluoromethyl)phenoxazine
• 2-trifluoromethylphenoxazine
• SCHEMBL11535935
• DTXSID50440412
• 2069-57-0

• Inchi： 1S/C13H8F3NO/c14-13(15,16)8-5-6-12-10(7-8)17-9-3-1-2-4-11(9)18-12/h1-7,17H
• InChI Key： PUALOBSOZHBNKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC1C=CC=CC=1O2)(F)F

Computed Properties

• Exact Mass: 251.05584
• Monoisotopic Mass: 251.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26